Cas no 1058204-50-4 (2-(naphthalen-1-yloxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one)

2-(naphthalen-1-yloxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one structure
1058204-50-4 structure
Product Name:2-(naphthalen-1-yloxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one
CAS No:1058204-50-4
MF:C21H20N6O2
MW:388.422503471375
CID:5923843
PubChem ID:25854661
Update Time:2025-07-13

2-(naphthalen-1-yloxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-(naphthalen-1-yloxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one
    • AKOS024499133
    • 2-naphthalen-1-yloxy-1-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl]ethanone
    • F5123-0042
    • 1058204-50-4
    • 1-(4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)-2-(naphthalen-1-yloxy)ethanone
    • Inchi: 1S/C21H20N6O2/c28-21(14-29-18-7-3-5-16-4-1-2-6-17(16)18)26-12-10-25(11-13-26)20-9-8-19-23-22-15-27(19)24-20/h1-9,15H,10-14H2
    • InChI Key: JCLXIZVDCPQQRC-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC2C=CC=CC1=2)CC(N1CCN(C2C=CC3=NN=CN3N=2)CC1)=O

Computed Properties

  • Exact Mass: 388.16477390g/mol
  • Monoisotopic Mass: 388.16477390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 569
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 75.9Ų

2-(naphthalen-1-yloxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one Pricemore >>

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2-(naphthalen-1-yloxy)-1-(4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazin-1-yl)ethan-1-one Related Literature

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